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Compound of Interest

Compound Name: HMR1426

Cat. No.: B1673318 Get Quote

For the purpose of this guidance, it is assumed that "HMR1426" refers to the product code

"RM1426," which corresponds to Strontium Nitrate (Sr(NO₃)₂). No direct chemical identifier

"HMR1426" was found; however, the similarity to the product code for Strontium Nitrate

suggests a likely typographical error. The following safety and handling procedures are based

on the Safety Data Sheet (SDS) for Strontium Nitrate, A.R.

This document provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Strontium Nitrate. Adherence to these

guidelines is critical to ensure personal safety and proper disposal.

Immediate Safety and Personal Protective
Equipment (PPE)
The primary hazards associated with Strontium Nitrate are its properties as an oxidizer and an

irritant. Contact with combustible material may cause a fire, and it is irritating to the eyes,

respiratory system, and skin. Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

a face shield (8-inch

minimum).

To prevent eye irritation or

serious eye damage from dust

or splashes.

Hand Protection
Impervious gloves inspected

prior to use.

To prevent skin irritation and

contact. Proper glove removal

technique must be followed.

Body Protection Protective clothing. To minimize skin contact.

Respiratory Protection

Use suitable respiratory

equipment if dust, mist, or

vapors are generated.[1]

To prevent respiratory tract

irritation.

Operational and Handling Protocols
Proper handling and storage are crucial to mitigate the risks associated with Strontium Nitrate.

This includes measures to prevent fire and exposure.

Handling and Storage Summary
Procedure Guideline

Handling

Avoid contact with skin, eyes, and clothing. Do

not breathe dust, fume, gas, mist, vapors, or

spray. Wash hands thoroughly after handling.[1]

Keep away from clothing and other combustible

materials.

Storage

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed. Store away

from combustible materials and strong oxidizing

agents.[1]

Disposal Plan
Proper disposal of Strontium Nitrate is essential to prevent environmental contamination and

ensure safety.
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Disposal Guidelines
Waste Type Disposal Method

Spilled Material

Soak up with inert absorbent material and

dispose of as hazardous waste. Keep in

suitable, closed containers for disposal.

Contaminated Gloves
Dispose of in accordance with applicable laws

and good laboratory practices.

Unused Product

Dispose of contents and container in

accordance with all local, regional, national, and

international regulations.

Experimental Workflow for Handling Strontium
Nitrate
The following diagram outlines the procedural flow for safely handling Strontium Nitrate from

receipt to disposal.
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Preparation

Handling & Experimentation

Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE:
- Safety Goggles

- Impervious Gloves
- Protective Clothing

- Respirator (if needed)

Receive and Inspect Container

Proceed to Handling

Store in a Cool, Dry, Well-Ventilated Area
(Away from combustibles)

Weigh/Measure in a Ventilated Area

Conduct Experiment

Decontaminate Work Area

Experiment Complete

Spill Occurs

Segregate Waste:
- Contaminated PPE

- Excess Reagent
- Contaminated Labware

Dispose of Waste as Hazardous
(Follow institutional & local regulations)

Soak with Inert Absorbent
Collect for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Strontium Nitrate (RM1426).
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Disclaimer: This information is based on the available Safety Data Sheet for Strontium Nitrate

(RM1426) and is intended as a guide. Always refer to the specific SDS provided with your

product and follow all applicable institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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